Cas no 105456-58-4 (Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]-)

• Product Name: Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]-
• CAS No: 105456-58-4
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 1154115
• PubChem ID: 23274877
• Update Time: 2025-04-20

Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]-
• 4-(2,4-dimethylphenyl)sulfonylaniline
• 4-[(2,4-Dimethylphenyl)sulfonyl]benzenamine
• 4-(2,4-Dimethylbenzene-1-sulfonyl)aniline
• 105456-58-4
• SCHEMBL11590652
• DTXSID30632318
• CHEMBL310676

• Inchi： 1S/C14H15NO2S/c1-10-3-8-14(11(2)9-10)18(16,17)13-6-4-12(15)5-7-13/h3-9H,15H2,1-2H3
• InChI Key： YTPKVTAYQVPKRC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16